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Compound of Interest

Compound Name: Potassium thiocarbonate

Cat. No.: B13743357 Get Quote

An in-depth guide for researchers and chemical synthesis professionals.

This document provides a comprehensive technical overview of potassium trithiocarbonate

(K₂CS₃), a key reagent in various chemical syntheses. It details the compound's chemical

properties, molecular characteristics, and established synthesis protocols. This guide is

intended for professionals in chemical research and development.

Core Chemical and Physical Properties
Potassium trithiocarbonate, systematically named dipotassium carbonotrithioate, is an

inorganic salt with the chemical formula K₂CS₃[1]. It is composed of two potassium cations (K⁺)

and a trigonal planar trithiocarbonate dianion (CS₃²⁻)[1]. In its pure form, it appears as a white

solid, though it is often found as brownish or yellow-red hygroscopic crystals due to

impurities[1][2].

The molecular weight of potassium trithiocarbonate has been calculated based on the atomic

masses of its constituent elements. The standard atomic weights are approximately 39.0983 u

for potassium, 12.011 u for carbon, and 32.065 u for sulfur.

Therefore, the molecular weight is calculated as follows: (2 × 39.0983) + 12.011 + (3 × 32.065)

= 186.403 g/mol .

This calculated value aligns with data from multiple chemical databases[1][3][4].
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Quantitative Data Summary
The following table summarizes the key quantitative data for potassium trithiocarbonate.

Property Value

Chemical Formula K₂CS₃

Molecular Weight 186.403 g/mol

CAS Number 584-10-1

Appearance
White solid (often brownish or yellow-red with

impurities)[1][2]

Synthesis and Reactions
Experimental Protocol: Synthesis of Potassium
Trithiocarbonate
Potassium trithiocarbonate can be prepared through the reaction of potassium sulfide (K₂S) or

potassium hydrosulfide (KSH) with carbon disulfide (CS₂).

Reaction: K₂S + CS₂ → K₂CS₃[1]

A common application of potassium trithiocarbonate is in the synthesis of trithiocarbonate

esters, which are valuable in organic chemistry. This is achieved by reacting K₂CS₃ with

alkylating agents.

General Reaction for Ester Synthesis: K₂CS₃ + 2 RX → (RS)₂CS + 2 KX (where X = halogen)

[1]

Visualizing the Synthesis Pathway
The synthesis of potassium trithiocarbonate from potassium sulfide and carbon disulfide can be

represented by the following workflow.
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Caption: Synthesis of K₂CS₃.

Applications in Chemical Synthesis
Potassium trithiocarbonate is a versatile reagent, primarily used in the synthesis of organic

sulfur compounds. Its reaction with alkyl halides to form trithiocarbonate esters is a notable

application. These esters are employed in various fields, including polymer chemistry as chain

transfer agents in RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization.

Biological Activity and Drug Development
Currently, there is no significant body of research available in public databases to suggest that

potassium trithiocarbonate has specific roles in biological signaling pathways or direct

applications in drug development. Its primary utility remains in the domain of chemical

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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